Cas no 91330-95-9 (Benzenamine,2-bromo-4,6-dinitro-N-phenyl-)
91330-95-9 structure
Product Name:Benzenamine,2-bromo-4,6-dinitro-N-phenyl-
CAS No:91330-95-9
MF:C12H8BrN3O4
MW:338.113621711731
CID:799604
PubChem ID:555198
Update Time:2025-04-19
Benzenamine,2-bromo-4,6-dinitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-bromo-4,6-dinitro-N-phenyl-
- 2-bromo-4,6-dinitro-N-phenylaniline
- AKOS005594712
- cid_555198
- N-(2-bromo-4,6-dinitrophenyl)-N-phenylamine
- Benzenamine, 2-bromo-4,6-dinitro-N-phenyl-
- (2-bromo-4,6-dinitro-phenyl)-phenyl-amine
- SMR000559206
- MLS001198369
- CHEMBL599098
- 2-Bromo-4,6-dinitro-N-phenylaniline #
- BDBM71389
- 2-bromanyl-4,6-dinitro-N-phenyl-aniline
- HMS2880M06
- DTXSID60339282
- 91330-95-9
- GNF-Pf-3641
- GGNFTBUSSNQONZ-UHFFFAOYSA-N
- SR-01000090761-1
- SR-01000090761
-
- Inchi: 1S/C12H8BrN3O4/c13-10-6-9(15(17)18)7-11(16(19)20)12(10)14-8-4-2-1-3-5-8/h1-7,14H
- InChI Key: GGNFTBUSSNQONZ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1NC1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 336.96982g/mol
- Monoisotopic Mass: 336.96982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 104Ų
Benzenamine,2-bromo-4,6-dinitro-N-phenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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